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Compound of Interest

Compound Name: 2-Aminopropanamide

Cat. No.: B1330713 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical nomenclature is paramount. This guide provides an in-depth overview of DL-

Alaninamide, focusing on its depositor-supplied synonyms, offering a valuable resource for

identification and database searches.

DL-Alaninamide is a racemic mixture, meaning it is composed of equal amounts of two

enantiomers: D-Alaninamide and L-Alaninamide. These are stereoisomers—molecules that are

mirror images of each other. Due to this composition, synonyms for DL-Alaninamide often

overlap with those of its constituent enantiomers. The depositor-supplied synonyms are terms

provided by various chemical suppliers and databases.

Below is a structured summary of depositor-supplied synonyms for DL-Alaninamide, compiled

from various chemical databases.

Depositor-Supplied Synonyms for DL-Alaninamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1330713?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synonym Stereochemistry Source Type

ALANINAMIDE, DL- Racemic Systematic Name

2-AMINOPROPANAMIDE Racemic Systematic Name

2-AMINOPROPIONAMIDE Racemic Systematic Name

DL-ALANYLAMIDE Racemic Systematic Name

PROPANAMIDE, 2-AMINO- Racemic Systematic Name

NSC-509293 Racemic Code

Depositor-Supplied Synonyms for L-Alaninamide
The L-enantiomer is often more commonly studied and has a more extensive list of synonyms.

Synonym Source Type

L-alaninamide Trivial Name

Alaninamide, L- Systematic Name

(S)-(+)-2-aminopropanamide Systematic Name

GOD06L4T27 Code

Propanamide, 2-amino-, (S)- Systematic Name

UNII-GOD06L4T27 Code

CHEBI:21217 Code

DTXSID60223470 Code

(S)-(+-)-2-Aminopropanamide Systematic Name

(2S)-2-aminopropanamide Systematic Name

Alanine amide Trivial Name

H-L-Ala-NH2 Abbreviation
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It is important for researchers to recognize these various synonyms to ensure comprehensive

literature and database searches. The use of different naming conventions can sometimes lead

to fragmented information.

Logical Relationship of Alaninamide Stereoisomers
The following diagram illustrates the relationship between the racemic mixture DL-Alaninamide

and its constituent enantiomers, D-Alaninamide and L-Alaninamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1330713?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

